Cas no 2248349-95-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate
• CAS No: 2248349-95-1
• MF: C₁₇H₁₀N₂O₅
• MW: 322.27170419693
• CID: 6010084
• PubChem ID: 165975356
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate
• 2248349-95-1
• EN300-6516399

• Inchi： 1S/C17H10N2O5/c20-14-8-10-7-9(5-6-13(10)18-14)17(23)24-19-15(21)11-3-1-2-4-12(11)16(19)22/h1-7H,8H2,(H,18,20)
• InChI Key： SKQDVYGOVAGQRX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)CC(N2)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.05897142g/mol
• Monoisotopic Mass: 322.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Oxo-2,3-Dihydro-1H-Indole-5-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248349-95-1, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-2,3-dihydro-1H-indole-5-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and unique functional groups, which make it a promising candidate for various applications in drug discovery and advanced materials.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H_isoindol_yl and indole_5_carboxylate derivatives is characterized by a fused ring system with multiple oxygen atoms. These features contribute to its stability and reactivity under various chemical conditions. Recent studies have highlighted its potential as a building block for constructing bioactive molecules due to its ability to participate in diverse chemical reactions.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. Researchers have successfully employed it in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 1,3-dioxo_2_oxo_indole_carboxylate derivatives can be effectively utilized in the construction of kinase inhibitors with high potency against cancer cells.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). A recent article in *Chemical Communications* reported that isoindol_yl_indole_carboxylate derivatives can serve as versatile linkers for constructing MOFs with high surface area and excellent catalytic properties.

The synthesis of CAS No. 2248349_95_1 involves a multi-step process that typically includes cyclization reactions and functional group transformations. The key challenge lies in achieving high yields while maintaining the integrity of the molecule's complex structure. Innovations in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it an attractive option for green chemistry applications. A study published in *Green Chemistry* explored the use of dioxo_dihydro_isoindol_yl_indole_carboxylate derivatives as eco-friendly alternatives to traditional organic solvents.

In conclusion, CAS No. 2248349_95_1, or 1,3-dioxo_2_oxo_indole_carboxylate, is a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and synthetic flexibility continue to drive innovative research efforts aimed at unlocking its full potential.